Cas no 2228221-37-0 (4-(4-fluoro-1H-indol-3-yl)butanal)

• Product Name: 4-(4-fluoro-1H-indol-3-yl)butanal
• CAS No: 2228221-37-0
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 6069837
• PubChem ID: 165675140
• Update Time: 2025-05-25

4-(4-fluoro-1H-indol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-1H-indol-3-yl)butanal
• EN300-1726679
• 2228221-37-0

• Inchi： 1S/C12H12FNO/c13-10-5-3-6-11-12(10)9(8-14-11)4-1-2-7-15/h3,5-8,14H,1-2,4H2
• InChI Key： ZMEOBTPVVWTNCP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CCCC=O

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-(4-fluoro-1H-indol-3-yl)butanal

Professional Introduction to 4-(4-fluoro-1H-indol-3-yl)butanal (CAS No: 2228221-37-0)

4-(4-fluoro-1H-indol-3-yl)butanal, a compound with the chemical identifier CAS No: 2228221-37-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its 4-fluoro-1H-indol-3-yl substituent, has garnered attention due to its structural and functional properties that make it a promising candidate for various biological and pharmacological applications.

The molecular structure of 4-(4-fluoro-1H-indol-3-yl)butanal consists of a butanal backbone linked to a fluorinated indole moiety. The presence of the fluoro group at the 4-position of the indole ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This structural feature positions the compound as a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-documented for their roles in various physiological processes, including neurotransmission, immune modulation, and anti-inflammatory responses. The specific modification of the indole ring with a fluoro substituent further expands its potential applications by introducing additional biochemical interactions.

One of the most compelling aspects of 4-(4-fluoro-1H-indol-3-yl)butanal is its potential as an intermediate in the synthesis of more complex pharmacophores. The butanal moiety provides a versatile aldehyde group that can undergo further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility makes the compound an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The pharmacological profile of 4-(4-fluoro-1H-indol-3-yl)butanal has been the subject of several studies aimed at elucidating its biological activity. Preliminary research suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, such as antidepressant and anxiolytic effects. The combination of the indole scaffold and the fluoro-substituted butanal group may contribute to enhanced receptor binding and improved pharmacological efficacy.

In addition to its potential CNS applications, 4-(4-fluoro-1H-indol-3-yl)butanal has shown promise in other therapeutic areas. Studies have indicated that this compound may interact with various enzymes and receptors involved in inflammation and pain pathways. The ability to modulate these pathways could make it a valuable candidate for developing treatments for chronic inflammatory conditions and neuropathic pain syndromes.

The synthesis of 4-(4-fluoro-1H-indol-3-yl)butanal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The chemical stability of 4-(4-fluoro-1H-indol-3-yl)butanal is another critical consideration in its development as a pharmaceutical intermediate. The presence of both an aldehyde group and a fluorinated indole ring necessitates careful handling to prevent degradation under various storage conditions. Researchers have explored stabilizing agents and storage protocols to maintain the integrity of the compound during both laboratory-scale preparation and potential industrial production.

Evaluation of the toxicological profile is essential before advancing 4-(4-fluoro-1H-indol-3-yl)butanal into clinical trials. Preliminary toxicity studies have been conducted to assess its safety profile, focusing on parameters such as acute toxicity, chronic exposure effects, and potential metabolic interactions. These studies are crucial for ensuring that any subsequent drug candidates derived from this compound will be safe for human use.

The integration of computational modeling techniques has further enhanced the understanding of 4-(4-fluoro-1H-indol-3-yl)butanal's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into how this compound binds to specific receptors and enzymes, offering a rational basis for designing optimized derivatives with improved efficacy.

The future prospects for 4-(4-fluoro-1H-indol-3-yl)butanal are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates that leverage the unique properties of this compound. As our understanding of biological systems continues to evolve, compounds like 4-(4-fluoro-1H-indol-3-yb-butanal will play an increasingly important role in addressing complex diseases.